Cas no 1876622-45-5 (1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine)
1876622-45-5 structure
Product Name:1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine
CAS No:1876622-45-5
MF:C8H10ClN3
MW:183.638100147247
CID:5740484
PubChem ID:130545584
Update Time:2023-11-10
1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1462040
- 1876622-45-5
- 1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine
- Cyclobutanamine, 1-(5-chloro-2-pyrimidinyl)-
-
- Inchi: 1S/C8H10ClN3/c9-6-4-11-7(12-5-6)8(10)2-1-3-8/h4-5H,1-3,10H2
- InChI Key: BIHNUELVLSNPJI-UHFFFAOYSA-N
- SMILES: ClC1C=NC(C2(CCC2)N)=NC=1
Computed Properties
- Exact Mass: 183.0563250g/mol
- Monoisotopic Mass: 183.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.315±0.06 g/cm3(Predicted)
- Boiling Point: 283.2±20.0 °C(Predicted)
- pka: 8.41±0.20(Predicted)
1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1462040-0.05g |
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine |
1876622-45-5 | 0.05g |
$1091.0 | 2023-05-23 | ||
| Enamine | EN300-1462040-0.1g |
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine |
1876622-45-5 | 0.1g |
$1144.0 | 2023-05-23 | ||
| Enamine | EN300-1462040-0.25g |
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine |
1876622-45-5 | 0.25g |
$1196.0 | 2023-05-23 | ||
| Enamine | EN300-1462040-0.5g |
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine |
1876622-45-5 | 0.5g |
$1247.0 | 2023-05-23 | ||
| Enamine | EN300-1462040-1.0g |
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine |
1876622-45-5 | 1g |
$1299.0 | 2023-05-23 | ||
| Enamine | EN300-1462040-2.5g |
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine |
1876622-45-5 | 2.5g |
$2548.0 | 2023-05-23 | ||
| Enamine | EN300-1462040-5.0g |
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine |
1876622-45-5 | 5g |
$3770.0 | 2023-05-23 | ||
| Enamine | EN300-1462040-10.0g |
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine |
1876622-45-5 | 10g |
$5590.0 | 2023-05-23 | ||
| Enamine | EN300-1462040-50mg |
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine |
1876622-45-5 | 50mg |
$888.0 | 2023-09-29 | ||
| Enamine | EN300-1462040-100mg |
1-(5-chloropyrimidin-2-yl)cyclobutan-1-amine |
1876622-45-5 | 100mg |
$930.0 | 2023-09-29 |
1-(5-Chloropyrimidin-2-yl)cyclobutan-1-amine Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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